Cas no 2472560-63-5 ((R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester)

• Product Name: (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester
• CAS No: 2472560-63-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.31
• MDL: MFCD32710360
• CID: 5088549
• Update Time: 2025-10-19

(R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester
• 4-Pyridinebutanoic acid, γ-amino-, 1,1-dimethylethyl ester, (γR)-

• MDL： MFCD32710360
• Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)5-4-11(14)10-6-8-15-9-7-10/h6-9,11H,4-5,14H2,1-3H3/t11-/m1/s1
• InChI Key： PULZCJFPSCBURD-LLVKDONJSA-N
• SMILES： C1=CC([C@H](N)CCC(=O)OC(C)(C)C)=CC=N1

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 351.6±37.0 °C(Predicted)
• pka: 7.31±0.35(Predicted)

Additional information on (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester

(R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 2472560-63-5 represents a fascinating molecule in the realm of chemical biology, specifically characterized by the presence of a chiral center and a pyridine moiety. This compound, formally known as (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester, has garnered significant attention due to its structural and functional properties, which make it a valuable tool in pharmaceutical research and development. The tert-butyl ester functionality not only provides stability to the molecule but also influences its solubility and reactivity, making it particularly useful in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can serve as pharmacophores in drug design. The pyridine ring, a common feature in many bioactive molecules, is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The incorporation of this moiety into the structure of (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester enhances its potential as a lead compound for the discovery of new therapeutic agents.

The enantioselective synthesis of this compound is another area of significant interest. The (R) configuration of the chiral center is crucial for its biological activity, as many biological systems exhibit enantioselectivity. The synthesis of chiral auxiliaries and catalysts has advanced considerably, allowing for more efficient and scalable production of enantiomerically pure compounds like (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester. This advancement has opened up new avenues for drug discovery, particularly in the field of protease inhibition.

One of the most promising applications of this compound is in the inhibition of proteases, which are enzymes that play a critical role in various biological processes, including inflammation and cancer progression. Proteases such as matrix metalloproteinases (MMPs) and cathepsins have been implicated in several diseases, making them attractive targets for drug development. The pyridine and amino acid backbone of (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester provide a unique scaffold that can be modified to develop potent protease inhibitors.

Recent studies have demonstrated the potential of derivatives of this compound as inhibitors of MMPs, which are involved in tissue degradation and remodeling. By modifying the substituents on the pyridine ring and the amino acid side chain, researchers have been able to fine-tune the binding affinity and selectivity of these compounds towards specific protease targets. This approach has led to the discovery of several lead compounds that are currently being evaluated in preclinical studies.

The tert-butyl ester group also plays a crucial role in the pharmacokinetic properties of this compound. Esterases are enzymes that can hydrolyze esters, converting them into carboxylic acids or other more polar molecules. This transformation can significantly affect the absorption, distribution, metabolism, and excretion (ADME) properties of a drug. By incorporating a tert-butyl ester group, researchers can control the rate at which this compound is metabolized, potentially leading to improved bioavailability and longer duration of action.

In addition to its applications in drug discovery, (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester has found utility in synthetic chemistry as a building block for more complex molecules. Its versatile structure allows for further functionalization through various chemical reactions, including nucleophilic substitution, reduction, and oxidation. These reactions can be used to introduce additional functional groups or to modify existing ones, enabling the synthesis of novel compounds with tailored properties.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. One such approach involves using biocatalysis, where enzymes are employed to catalyze specific reactions under mild conditions. This method not only improves efficiency but also aligns with the principles of green chemistry by reducing reliance on hazardous reagents.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. As our understanding of biological systems continues to grow, new targets for drug intervention will emerge, providing opportunities for the development of novel therapeutic agents based on structures like (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester. Additionally, advancements in synthetic chemistry will continue to enhance our ability to produce these compounds efficiently and cost-effectively.

In conclusion, (R)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester, with its CAS number 2472560-63-5, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and synthetic chemistry, with potential applications ranging from protease inhibition to materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.